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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Dimefox is an extremely toxic organophosphate compound and should only be

handled by trained professionals in a controlled laboratory setting with appropriate personal

protective equipment and safety protocols in place. This document is for informational purposes

for experimental design and does not endorse the use of Dimefox.

Introduction
Dimefox (bis(dimethylamino)fluorophosphine oxide) is a potent organophosphate

cholinesterase inhibitor.[1] Historically used as an insecticide and acaricide, its experimental

use is now primarily focused on studies of the cholinergic nervous system, mechanisms of

organophosphate toxicity, and the development of novel antidotes.[1][2] Like other

organophosphates, its primary mechanism of action is the irreversible inhibition of

acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the

neurotransmitter acetylcholine.[3] This leads to an accumulation of acetylcholine in the synaptic

cleft, resulting in overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Data Presentation
Physicochemical Properties of Dimefox
A clear understanding of the physicochemical properties of Dimefox is essential for accurate

formulation and experimental design.
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Property Value

Chemical Formula C4H12FN2OP

Molar Mass 154.12 g/mol

Appearance Colorless liquid

Solubility Miscible with water

Stability Aqueous solutions are stable.[4]

Comparative Efficacy of Organophosphate
Acetylcholinesterase Inhibitors
While a specific IC50 value for Dimefox was not readily available in the reviewed literature, the

following table provides IC50 values for other common organophosphate inhibitors of

acetylcholinesterase to offer a comparative context of potency. These values were determined

using the Ellman method.

Organophosphate IC50 (µM) Source Organism of AChE

Chlorpyrifos 0.12 Human

Monocrotophos 0.25 Human

Profenofos 0.35 Human

Acephate 4.0 Human

Azinphos-methyl 2.19
Sparus aurata (Gilthead

seabream)

Methamidophos 72.3
Sparus aurata (Gilthead

seabream)

Diazinon 164
Sparus aurata (Gilthead

seabream)
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Formulation of Dimefox Stock Solution
Objective: To prepare a concentrated stock solution of Dimefox for subsequent dilution to

working concentrations for in vitro assays.

Materials:

Dimefox (analytical standard)

0.1 M Phosphate Buffer (pH 7.4 or 8.0)

Calibrated pipettes

Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles,

lab coat.

All procedures must be performed in a certified chemical fume hood.

Protocol:

Due to its high toxicity, it is recommended to start with a pre-dissolved certified standard if

available. If working with a neat liquid, handle with extreme caution.

To prepare a 10 mM stock solution, calculate the required volume of Dimefox based on its

density (approximately 1.115 g/mL) and molar mass (154.12 g/mol ).

Add the calculated volume of Dimefox to a known volume of 0.1 M phosphate buffer (pH 7.4

or 8.0) in a sterile, appropriately sized tube.

Vortex the solution thoroughly to ensure homogeneity.

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation, and

user initials.

In Vitro Acetylcholinesterase Inhibition Assay (Ellman's
Method)
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Objective: To determine the inhibitory potential of Dimefox on acetylcholinesterase activity.

Principle: This colorimetric assay measures the activity of AChE by quantifying the rate of

production of thiocholine. Acetylthiocholine is hydrolyzed by AChE to thiocholine, which then

reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product (5-

thio-2-nitrobenzoate) that can be measured spectrophotometrically at 412 nm.[5][6][7]

Materials:

Dimefox stock solution

Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel, human erythrocytes)

Acetylthiocholine iodide (ATCI), the substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

0.1 M Phosphate Buffer (pH 8.0)

96-well microplate

Microplate reader

Protocol:

Reagent Preparation:

AChE Solution: Prepare a working solution of AChE in 0.1 M phosphate buffer (pH 8.0).

The optimal concentration should be determined empirically to ensure a linear reaction

rate for at least 10 minutes.

ATCI Solution: Prepare a fresh solution of ATCI in deionized water.

DTNB Solution: Prepare a solution of DTNB in 0.1 M phosphate buffer (pH 8.0).

Assay Procedure (in a 96-well plate):

Add 140 µL of 0.1 M phosphate buffer (pH 8.0) to each well.[6]
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Add 10 µL of the Dimefox solution at various concentrations (serial dilutions) to the test

wells. Add 10 µL of buffer to the control wells.

Add 10 µL of the DTNB solution to all wells.

To initiate the reaction, add 10 µL of the AChE solution to all wells except the blank.

Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined pre-

incubation period (e.g., 10-15 minutes) to allow the inhibitor to interact with the enzyme.[6]

Add 10 µL of the ATCI solution to all wells to start the enzymatic reaction.

Measurement:

Immediately measure the absorbance at 412 nm in kinetic mode, with readings taken

every minute for 10-15 minutes.

Data Analysis:

Calculate the rate of the reaction (change in absorbance per minute) for each

concentration of Dimefox.

Determine the percentage of inhibition for each concentration relative to the control

(uninhibited enzyme).

Plot the percentage of inhibition against the logarithm of the Dimefox concentration to

determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of

enzyme activity).

Mandatory Visualizations
Experimental Workflow for AChE Inhibition Assay
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Caption: Workflow for the in vitro acetylcholinesterase inhibition assay using the Ellman's

method.
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Caption: Mechanism of Dimefox action at the cholinergic synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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